N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C13H21N3O3S/c1-10-7-12(14-19-10)9-16-6-2-3-11(8-16)15-20(17,18)13-4-5-13/h7,11,13,15H,2-6,8-9H2,1H3
• InChI Key: ICHUUCYIHOLQKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCCC(C2)NS(=O)(=O)C3CC3
• Molecular Formula: C13H21N3O3S
• Molecular Weight: 299.39 g/mol

Description

The compound contains a 1,2-oxazole ring, which is a five-membered ring consisting of three carbon atoms, one nitrogen atom, and one oxygen atom. The 1,2-oxazole ring is often found in various biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2-oxazole ring attached to a piperidine ring via a methylene bridge, and a cyclopropane ring attached to the piperidine ring via a sulfonamide linkage.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the reactivity of the 1,2-oxazole ring, the piperidine ring, and the sulfonamide group. For instance, the 1,2-oxazole ring might undergo reactions at the 5-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the sulfonamide group might confer water solubility, while the presence of the 1,2-oxazole and piperidine rings might influence its chemical stability.

Scientific Research Applications

Anticancer Properties

• Piperidine derivatives have shown promise as potential anticancer agents. Researchers have evaluated their activity against human colon adenocarcinoma (HT29) and human lung cancer (A549) cell lines. .

Antioxidant Activity

• Piperidine-containing compounds, such as piperine (found in plants of the Piperaceae family), exhibit powerful antioxidant properties. .